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Compound of Interest

Compound Name: Serine methyl ester

CAS No.: 2788-84-3; 5680-80-8

Cat. No.: B2501324

Get Quote

Executive Summary & Chemical Profile[1]
Effective waste management of L-Serine methyl ester hydrochloride (CAS: 5680-80-8)

requires more than simply reading a label; it requires understanding the chemical's reactivity

profile. While often categorized as a low-toxicity amino acid derivative, its ester functionality

introduces a specific "hidden" hazard: hydrolysis-induced methanol generation.

This guide synthesizes regulatory compliance (RCRA) with practical laboratory chemistry to

ensure your disposal workflows are safe, compliant, and scientifically sound.
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Property Specification

Chemical Name L-Serine methyl ester hydrochloride

CAS Number 5680-80-8

Formula

Physical State
White to off-white crystalline powder

(Hygroscopic)

Hazard Classification
Skin Irrit. 2 (H315); Eye Irrit.[1] 2A (H319);

STOT SE 3 (H335)

RCRA Status
Not P-listed or U-listed (General Chemical

Waste)

Solubility Highly soluble in water; Soluble in methanol

The Hydrolysis Factor: The "Why" Behind the
Protocol
Expert Insight: Many researchers erroneously treat amino acid esters identical to free amino

acids, assuming they can be sewered. This is a critical error.

Serine methyl ester is susceptible to hydrolysis, particularly in aqueous environments with

deviations in pH.

Operational Consequence: If you dispose of large quantities of this ester into a general

aqueous waste stream or drain, you are inadvertently generating Methanol. Methanol is a

flammable, toxic solvent with strict sewer discharge limits (often <1% depending on

municipality). Therefore, this substance must be managed as chemical waste, not sanitary

waste.

Mechanism Visualization
The following diagram illustrates the chemical fate of the ester in a waste container, highlighting

the generation of secondary hazards.
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Figure 1: Hydrolysis pathway demonstrating the conversion of a benign-looking solid into a

flammable solvent hazard within the waste stream.

Step-by-Step Disposal Workflows
Scenario A: Solid Reagent (Expired or Excess)
Context: You have a bottle of pure solid L-Serine methyl ester HCl that is degraded or no

longer needed.

Do Not Dissolve: Never dissolve a solid chemical just to pour it into a liquid waste container.

This increases waste volume and introduces unnecessary solvents.

Segregation: Place the solid material into a dedicated Solid Organic Waste container.

Compatibility Check: Ensure the bin does not contain strong oxidizers (e.g.,

permanganates, nitrates), as amines can react violently with them.

Labeling: Apply a hazardous waste label.

Constituents: "L-Serine methyl ester hydrochloride."[1][2][3][4][5]

Hazard Checkbox: Mark "Irritant."

Secondary Containment: If the original bottle is broken, place the material in a clear, sealable

bag (e.g., Ziploc) before placing it in the waste drum.
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Scenario B: Reaction Mixtures (Liquid Waste)
Context: The ester is dissolved in a solvent (e.g., Methanol, DCM, Water) following a synthesis

step.

Identify the Carrier Solvent: The disposal stream is dictated by the solvent, not the solute.

Halogenated Solvents (DCM, Chloroform): Dispose in Halogenated Waste carboy.

Non-Halogenated Solvents (Methanol, Ethanol, Ethyl Acetate): Dispose in Non-

Halogenated Organic carboy.

Aqueous Solutions: Dispose in Aqueous Chemical Waste.

Crucial Step: Check pH.[1][2][6] If the solution is highly acidic (due to the HCl salt) or

basic, adjust pH to 5–9 only if your facility requires neutral waste. Otherwise, list the pH

on the tag.

Volume Minimization: Do not dilute unnecessarily.

Cap Venting: If the waste was recently reactive (e.g., thionyl chloride was used to make the

ester), ensure the reaction is quenched and cool before capping to prevent pressure buildup.

Scenario C: Empty Containers (RCRA Compliance)
Context: You have used the entire contents of the reagent bottle.

Under EPA RCRA regulations (40 CFR 261.7), a container is considered "RCRA Empty" if:

All wastes have been removed using standard practices (pouring/scraping).

No more than 2.5 centimeters (1 inch) of residue remains on the bottom.

Protocol:

Triple Rinse: Rinse the bottle three times with a small volume of water or methanol.

Rinsate Disposal: Collect the rinsate and dispose of it as Chemical Liquid Waste (See

Scenario B). Do not pour rinsate down the drain.
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Defacement: Cross out the label or remove it entirely.

Disposal: The clean, defaced bottle can now be recycled or thrown in regular glass trash

(depending on local facility rules).

Decision Matrix for Waste Segregation
Use this logic flow to determine the correct waste stream immediately.

Start: Waste Material
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Figure 2: Decision tree for segregating Serine Methyl Ester waste streams.
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Emergency Procedures
In the event of a spill during handling or disposal:

PPE: Wear nitrile gloves, lab coat, and safety goggles. Respiratory protection (N95) is

recommended if dust is generated.

Solid Spill:

Do not dry sweep if dust generation is high.

Cover with wet paper towels to dampen, then scoop into a bag.

Clean area with soap and water.

Exposure:

Skin: Wash with soap and water for 15 minutes. (Irritation is the primary risk).

Eyes: Flush with water for 15 minutes.

Reporting: Report all spills to your facility's EHS department.

References
U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery

Act (RCRA) Regulations: 40 CFR 261.7 - Residues of hazardous waste in empty containers.

Retrieved from [Link][7][6][8][9][10][11][12][13][14]

National Research Council. (2011). Prudent Practices in the Laboratory: Handling and

Management of Chemical Hazards. Washington, DC: The National Academies Press.

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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